Cas no 2172583-72-9 (2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

2-5-Cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized heterocyclic compound featuring a cyclobutyl-substituted triazole core with an acetonitrile functional group. Its structural uniqueness, combining a rigid cyclobutyl ring with a polar hydroxyethyl side chain, makes it a valuable intermediate in medicinal chemistry and agrochemical research. The triazole moiety offers potential for hydrogen bonding and metal coordination, while the nitrile group enhances reactivity for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its balanced lipophilicity and synthetic versatility. Its stability under standard conditions facilitates handling and storage in laboratory settings.

2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile structure

2172583-72-9 structure

Product Name:2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

CAS No:2172583-72-9

MF:C₁₀H₁₄N₄O

MW:206.244361400604

CID:5569063

PubChem ID:165596659

Update Time:2025-05-24

2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
- EN300-1598879
- 2172583-72-9
- 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile
- Inchi： 1S/C10H14N4O/c11-5-4-9-10(8-2-1-3-8)14(6-7-15)13-12-9/h8,15H,1-4,6-7H2
- InChI Key： WSURVYRXWCGXLV-UHFFFAOYSA-N
- SMILES： OCCN1C(=C(CC#N)N=N1)C1CCC1

Computed Properties

Exact Mass: 206.11676108g/mol
Monoisotopic Mass: 206.11676108g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 74.7Å²

2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1598879-0.05g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	0.05g	$1764.0	2023-07-10
Enamine	EN300-1598879-0.1g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	0.1g	$1849.0	2023-07-10
Enamine	EN300-1598879-0.25g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	0.25g	$1933.0	2023-07-10
Enamine	EN300-1598879-0.5g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	0.5g	$2017.0	2023-07-10
Enamine	EN300-1598879-1.0g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	1.0g	$2101.0	2023-07-10
Enamine	EN300-1598879-2.5g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	2.5g	$4117.0	2023-07-10
Enamine	EN300-1598879-5.0g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	5.0g	$6092.0	2023-07-10
Enamine	EN300-1598879-10.0g	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	10.0g	$9032.0	2023-07-10
Enamine	EN300-1598879-50mg	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	50mg	$1764.0	2023-09-23
Enamine	EN300-1598879-100mg	2-[5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-yl]acetonitrile	2172583-72-9	100mg	$1849.0	2023-09-23

2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature

1. An eccentric rod-like linear connection of two heterocycles: synthesis of pyridine trans-tetrafluoro-λ6-sulfanyl triazoles†

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Additional information on 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Recent Advances in the Study of 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172583-72-9)

The compound 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172583-72-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthesis routes for 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile, with particular emphasis on click chemistry approaches. The compound's triazole ring, coupled with the cyclobutyl and hydroxyethyl moieties, provides a versatile scaffold for further derivatization. Researchers have successfully optimized reaction conditions to achieve high yields and purity, making it a promising candidate for large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile exhibits moderate inhibitory effects against certain kinase targets implicated in cancer and inflammatory diseases. Molecular docking simulations suggest that the compound's unique structure allows it to bind effectively to the ATP-binding sites of these kinases, thereby interfering with their catalytic activity. Further structure-activity relationship (SAR) studies are underway to enhance its potency and selectivity.

Pharmacokinetic evaluations of 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile have revealed favorable absorption and distribution profiles in animal models. The compound's hydroxyethyl group contributes to its improved solubility, while the cyclobutyl moiety enhances metabolic stability. These properties position it as a viable lead compound for further preclinical development.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are focused on synthesizing analogs with modified functional groups to address these limitations. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-5-cyclobutyl-1-(2-hydroxyethyl)-1H-1,2,3-triazol-4-ylacetonitrile represents a novel chemical entity with significant potential in drug discovery. Its unique structural attributes and preliminary biological activity make it a compelling subject for further investigation. Future studies should prioritize the elucidation of its mechanism of action and the exploration of its therapeutic applications in disease models.